Cas no 1451390-87-6 (3-Bromo-5-isopropylphenylboronic acid)

• Product Name: 3-Bromo-5-isopropylphenylboronic acid
• CAS No: 1451390-87-6
• MF: C₉H₁₂BBrO₂
• MW: 242.905382156372
• MDL: MFCD16295265
• CID: 4600570
• PubChem ID: 56737648
• Update Time: 2025-05-20

3-Bromo-5-isopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-isopropylphenylboronic acid
• (3-Bromo-5-isopropylphenyl)boronic acid
• (3-bromo-5-propan-2-ylphenyl)boronic acid
• BIC39087
• BC001587
• Z1410
• D71600
• 1451390-87-6
• (3-Bromo-5-isopropylphenyl)boronicacid
• AKOS022181676
• CS-0174352
• MFCD16295265
• BS-27686

• MDL： MFCD16295265
• Inchi： 1S/C9H12BBrO2/c1-6(2)7-3-8(10(12)13)5-9(11)4-7/h3-6,12-13H,1-2H3
• InChI Key： DNQVEISBEIMQOG-UHFFFAOYSA-N
• SMILES： BrC1C=C(B(O)O)C=C(C=1)C(C)C

Computed Properties

• Exact Mass: 242.01137g/mol
• Monoisotopic Mass: 242.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 3-Bromo-5-isopropylphenylboronic acid

3-Bromo-5-isopropylphenylboronic acid (CAS No. 1451390-87-6): An Overview of Its Synthesis, Applications, and Recent Research

3-Bromo-5-isopropylphenylboronic acid (CAS No. 1451390-87-6) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a member of the boronic acid family, which is known for its unique reactivity and utility in various chemical transformations. The 3-bromo-5-isopropylphenylboronic acid structure features a bromine atom and an isopropyl group substituted on a phenyl ring, with a boronic acid functional group attached to the ring. This combination of functional groups imparts distinct chemical properties that make it a valuable reagent in synthetic chemistry.

The synthesis of 3-bromo-5-isopropylphenylboronic acid typically involves the reaction of 3-bromo-5-isopropylbenzene with boron tribromide or other boron-containing reagents. The resulting compound can be further modified through various reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules and pharmaceuticals. The Suzuki-Miyaura coupling reaction involves the cross-coupling of an aryl or vinyl boronic acid with an aryl or vinyl halide in the presence of a palladium catalyst, leading to the formation of new carbon-carbon bonds.

One of the key applications of 3-bromo-5-isopropylphenylboronic acid is in the synthesis of biologically active compounds. For example, recent studies have shown that this compound can be used as a building block in the synthesis of potential anti-cancer agents. A study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3-bromo-5-isopropylphenylboronic acid derivatives that exhibited potent anti-proliferative activity against various cancer cell lines. The researchers found that these derivatives selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells.

In addition to its use in medicinal chemistry, 3-bromo-5-isopropylphenylboronic acid has also found applications in materials science. Boronic acids are known for their ability to form stable complexes with diols, making them useful in the development of smart materials and sensors. A recent study published in Advanced Materials demonstrated the use of 3-bromo-5-isopropylphenylboronic acid in the fabrication of responsive hydrogels that can change their properties in response to changes in pH or temperature. These hydrogels have potential applications in drug delivery systems and tissue engineering.

The stability and reactivity of 3-bromo-5-isopropylphenylboronic acid make it an attractive candidate for use in catalytic reactions. In particular, it has been used as a ligand in palladium-catalyzed reactions, where it can improve the selectivity and efficiency of the catalytic process. A study published in Catalysis Science & Technology reported that 3-bromo-5-isopropylphenylboronic acid was effective as a ligand in palladium-catalyzed cross-coupling reactions, leading to higher yields and improved product purity.

The environmental impact and safety profile of 3-bromo-5-isopropylphenylboronic acid are also important considerations. While boronic acids are generally considered to be less toxic than many other organic compounds, it is essential to handle them with care and follow appropriate safety protocols. Recent research has focused on developing more environmentally friendly methods for the synthesis and use of boronic acids, including 3-bromo-5-isopropylphenylboronic acid. For example, a study published in Green Chemistry described a green synthesis method for this compound using water as a solvent and mild reaction conditions, reducing the environmental footprint associated with its production.

In conclusion, 3-bromo-5-isopropylphenylboronic acid (CAS No. 1451390-87-6) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and catalysis. Its unique chemical properties make it a valuable reagent for researchers and chemists working on advanced projects. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its importance in various scientific fields.